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Compound of Interest

Compound Name: 2-(2-Methoxyethyl)phenol

Cat. No.: B130077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 2-(2-
Methoxyethyl)phenol in various organic solvents. The information contained herein is

intended to support research, development, and formulation activities involving this compound.

Due to the limited availability of specific quantitative solubility data for 2-(2-
Methoxyethyl)phenol, this guide also includes qualitative data and, for comparative purposes,

quantitative data for its structural isomer, 4-(2-Methoxyethyl)phenol.

Introduction to 2-(2-Methoxyethyl)phenol
2-(2-Methoxyethyl)phenol is an aromatic organic compound with potential applications in

chemical synthesis and as an intermediate in the manufacturing of pharmaceuticals.

Understanding its solubility in different organic solvents is crucial for its effective use in various

experimental and industrial processes, including reaction chemistry, purification, and

formulation development. The molecular structure of 2-(2-Methoxyethyl)phenol, featuring both

a hydroxyl and a methoxyethyl group on the phenol ring, influences its polarity and hydrogen

bonding capabilities, which in turn govern its solubility characteristics.

Solubility Data
The following tables summarize the available qualitative and quantitative solubility data for 2-
(2-Methoxyethyl)phenol and its isomer, 4-(2-Methoxyethyl)phenol.
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Table 1: Qualitative Solubility of 2-(2-Methoxyethyl)phenol

Solvent Solubility Description

Chloroform Slightly Soluble

Methanol Slightly Soluble

Table 2: Quantitative and Qualitative Solubility of 4-(2-Methoxyethyl)phenol

Solvent Solubility Temperature (°C)

Water 8.42 g/L[1][2] 20

Dimethyl Sulfoxide (DMSO) 100 mg/mL Not Specified

Alcohol Soluble[3] Not Specified

Ether Soluble[3] Not Specified

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the solubility of a phenolic compound

like 2-(2-Methoxyethyl)phenol in an organic solvent, based on the widely used shake-flask

method coupled with gravimetric analysis. This method is suitable for determining the

equilibrium solubility of a solid compound in a solvent.[4][5]

Materials and Equipment
2-(2-Methoxyethyl)phenol (solid)

Selected organic solvent (e.g., methanol, ethanol, acetone, ethyl acetate, toluene)

Analytical balance (accurate to ±0.1 mg)

Thermostatic shaker or water bath with orbital shaking capabilities

Glass vials with screw caps
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Syringe filters (0.45 µm pore size, compatible with the solvent)

Syringes

Evaporating dish or pre-weighed vials

Oven or vacuum oven for drying

Pipettes

Procedure
Preparation of Saturated Solution:

1. Add an excess amount of solid 2-(2-Methoxyethyl)phenol to a glass vial. The excess

solid is crucial to ensure that the solution reaches saturation.

2. Pipette a known volume of the organic solvent into the vial.

3. Securely cap the vial to prevent solvent evaporation.

4. Place the vial in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

5. Agitate the mixture for a sufficient period to ensure equilibrium is reached (typically 24-48

hours). The system is considered to be at equilibrium when consecutive measurements of

the solute concentration are constant.[6]

Sample Withdrawal and Filtration:

1. After the equilibration period, allow the vial to stand undisturbed in the thermostatic bath

for at least 2 hours to allow the excess solid to settle.

2. Carefully withdraw a known volume of the supernatant using a syringe.

3. Attach a syringe filter to the syringe and filter the solution into a pre-weighed evaporating

dish or vial to remove any undissolved solid particles. This step is critical to avoid

overestimation of the solubility.

Gravimetric Analysis:
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1. Weigh the evaporating dish or vial containing the filtered saturated solution.

2. Evaporate the solvent from the solution. This can be done at room temperature in a fume

hood or at an elevated temperature in an oven. The temperature should be kept below the

boiling point of the solute to prevent its loss.

3. Once the solvent has completely evaporated, place the dish or vial in an oven at a

temperature sufficient to remove any residual solvent without decomposing the solute

(e.g., 60-80 °C) until a constant weight is achieved.

4. Cool the dish or vial in a desiccator to room temperature and weigh it on the analytical

balance.

Data Calculation
The solubility (S) in grams per 100 mL of solvent can be calculated using the following formula:

S ( g/100 mL) = [(Weight of dish + Solute) - (Weight of empty dish)] / (Volume of filtrate in mL) *

100

Experimental Workflow Diagram
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of 2-(2-Methoxyethyl)phenol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b130077?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Saturated Solution

Sampling and Filtration

Gravimetric Analysis

Calculation

Add excess 2-(2-Methoxyethyl)phenol to vial

Add known volume of organic solvent

Equilibrate in thermostatic shaker (24-48h)

Settle excess solid

Equilibrium Reached

Withdraw supernatant

Filter through 0.45 µm syringe filter

Collect filtrate in pre-weighed dish

Evaporate solvent

Dry solute to constant weight

Weigh dried solute

Calculate solubility (g/100 mL)

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of 2-(2-Methoxyethyl)phenol.
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Conclusion
This technical guide has summarized the available solubility information for 2-(2-
Methoxyethyl)phenol and provided a detailed experimental protocol for its determination.

While specific quantitative data for 2-(2-Methoxyethyl)phenol in a wide range of organic

solvents is not readily available in the literature, the provided methodology offers a robust

framework for researchers to generate this critical data in their own laboratories. The solubility

profile is a key parameter that will aid in the effective design of synthetic routes, purification

strategies, and formulation development for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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